7-Methyl-2-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one

• IUPAC Name: 7-methyl-2-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C20H21NO5S/c1-10-5-6-12-15(7-10)27-19-16(12)20(22)26-18(21-19)11-8-13(23-2)17(25-4)14(9-11)24-3/h8-10H,5-7H2,1-4H3
• InChI Key: QIEPWRLQXZUEFK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C(=O)OC(=N3)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C20H21NO5S
• Molecular Weight: 387.5 g/mol

Description

The compound contains a trimethoxyphenyl (TMP) group, which is a six-membered electron-rich ring and is a critical and valuable core of a variety of biologically active molecules. This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar functional groups have been synthesized. For example, a series of novel 3,4,5-trimethoxycinnamamide-tethered 1,2,3-triazole derivatives were prepared by the click reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl) acrylamide with different aryl azides.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The 3,4,5-trimethoxyphenyl (TMP) group, in particular, is a six-membered electron-rich ring and is one of the most critical and valuable cores of a variety of biologically active molecules.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on synthesizing and characterizing aza-uracil derivatives and benzoxazine monomers, which are closely related to the chemical structure of interest. These studies focus on developing new methods for creating compounds with potential antimicrobial properties and applications in material science, such as thermoset polymers with specific thermal and mechanical properties. For instance, novel di-, tri-, and tetrafunctional benzoxazine monomers have been developed to explore the effect of additional oxazine moieties on thermal properties, indicating a significant interest in the modification of benzoxazine backbones for advanced material applications (Sini & Endo, 2016).

Biological Activities

Some derivatives have been evaluated for their antioxidant and antitumor activities. These studies involve the synthesis of nitrogen heterocycles and triazole derivatives, indicating a potential for pharmaceutical applications. The compounds demonstrate various degrees of biological activity, including antimicrobial effects, which could be beneficial in developing new therapeutic agents (El-Moneim, El‐Deen, & El-Fattah, 2011).

Material Science Applications

Benzoxazine monomers and related compounds have also been explored for their potential in creating advanced materials. Research includes studying thermally curable monomers with photodimerizable groups and investigating the structure-property relationships of thermosets derived from benzoxazines with various linkages. These studies aim to develop materials with enhanced performance characteristics for industrial applications (Kiskan & Yagcı, 2007).